Cas no 2190090-44-7 (N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea)

• Product Name: N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea
• CAS No: 2190090-44-7
• MF: C₁₂H₁₇ClN₄O
• MW: 268.742581129074
• CID: 5410829
• PubChem ID: 132314945
• Update Time: 2025-07-17

N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-6703816
• AKOS034015389
• 1-[(5-Chloropyrazin-2-yl)methyl]-3-(2-cyclopropylpropyl)urea
• 2190090-44-7
• Z2754348479
• N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea

• Inchi： 1S/C12H17ClN4O/c1-8(9-2-3-9)4-16-12(18)17-6-10-5-15-11(13)7-14-10/h5,7-9H,2-4,6H2,1H3,(H2,16,17,18)
• InChI Key： BHVMNZMXYBYWAJ-UHFFFAOYSA-N
• SMILES： N(CC1=NC=C(Cl)N=C1)C(NCC(C1CC1)C)=O

Computed Properties

• Exact Mass: 268.1090889g/mol
• Monoisotopic Mass: 268.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.7±45.0 °C(Predicted)
• pka: 12.15±0.46(Predicted)

Additional information on N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea

N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea (CAS No. 2190090-44-7): An Overview of a Promising Compound in Pharmaceutical Research

N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea (CAS No. 2190090-44-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This urea derivative, characterized by its 5-chloro-2-pyrazinyl and 2-cyclopropylpropyl substituents, exhibits a range of biological activities that make it a promising candidate for further investigation.

The chemical structure of N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea is composed of a urea linkage connecting a 5-chloro-2-pyrazinyl moiety and a 2-cyclopropylpropyl group. The presence of the chlorinated pyrazine ring and the cyclopropylalkyl chain imparts distinct properties to the molecule, including enhanced lipophilicity and improved metabolic stability. These characteristics are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.

Recent studies have explored the biological activities of N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways, including NF-κB and MAPK.

Furthermore, N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea has shown promise in the treatment of neurodegenerative diseases. Preclinical studies using animal models of Alzheimer's disease have revealed that this compound can reduce amyloid-beta (Aβ) plaque formation and improve cognitive function. The mechanism underlying these effects is believed to involve the inhibition of β-secretase (BACE1), an enzyme critical for Aβ production.

In addition to its anti-inflammatory and neuroprotective properties, N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea has been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative activity of N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea is thought to be mediated through the induction of apoptosis and cell cycle arrest.

The pharmacokinetic properties of N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

To date, several clinical trials have been initiated to evaluate the safety and efficacy of N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea in human subjects. Early-phase trials have focused on assessing the pharmacokinetics and tolerability of the compound in healthy volunteers. Preliminary results are encouraging, with no serious adverse events reported at therapeutic doses.

In conclusion, N-[(5-Chloro-2-pyrazinyl)methyl]-N′-(2-cyclopropylpropyl)urea (CAS No. 2190090-44-7) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications for this urea derivative, positioning it as a valuable candidate for further development in various areas of pharmaceutical research.